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Compound of Interest

Compound Name: 5-Chloro-2-phenylpyridine

Cat. No.: B1350379

In the landscape of modern medicinal chemistry and materials science, the substituted
phenylpyridine motif stands out as a privileged scaffold. Its uniqgue combination of aromaticity,
hydrogen bonding capability, and tunable electronic properties makes it a cornerstone for the
design of novel therapeutic agents and functional materials. 5-Chloro-2-phenylpyridine is a
particularly valuable intermediate, serving as a versatile building block for introducing the 2-
phenylpyridine core into more complex molecular architectures. The chlorine atom at the 5-
position provides a reliable synthetic handle for further functionalization, primarily through
palladium-catalyzed cross-coupling reactions, allowing for the systematic exploration of
chemical space in drug discovery programs.[1][2]

This guide offers a senior application scientist's perspective on the core properties, synthesis,
reactivity, and applications of 5-Chloro-2-phenylpyridine, providing researchers and drug
development professionals with the technical insights necessary for its effective utilization.

Core Physicochemical & Spectroscopic Profile

A foundational understanding of a reagent's physical and chemical properties is paramount for
its successful application in synthesis and process development. The key identifiers and
computed properties for 5-Chloro-2-phenylpyridine are summarized below. It is noteworthy
that experimental data for properties such as melting and boiling points are not consistently
reported in the literature, a common occurrence for specialized chemical intermediates.[3]
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Property Value Source
CAS Number 58254-76-5 [4][5]
Molecular Formula C11HsCIN [3114]
Molecular Weight 189.64 g/mol [31[4]
IUPAC Name 5-chloro-2-phenylpyridine [4]
Synonyms 3-Chloro-6-phenylpyridine [4]
Canonical SMILES crrcesclesehicemne=Ce [4]
=C2)Cl
XLogP3-AA 3.1 [4]
Topological Polar Surface Area  12.9 A2 [4]
Hydrogen Bond Acceptor
C)(;untg p ! L
Rotatable Bond Count 1 [4]

Spectroscopic Data Insights: Mass spectrometry data for this compound is available, with GC-
MS being a common characterization method.[4] Researchers synthesizing or using this
compound should anticipate confirming its identity via mass spectrometry, alongside *H and 13C
NMR to verify the structure and purity. For comparison, the IR spectrum of the parent
compound, 2-phenylpyridine, is well-documented and can serve as a reference point for
identifying key vibrational modes of the core structure.[6]

Strategic Synthesis: The Suzuki-Miyaura Coupling
Approach

The most prevalent and efficient strategy for constructing the 5-Chloro-2-phenylpyridine
scaffold is through the Suzuki-Miyaura cross-coupling reaction.[7] This palladium-catalyzed
method forms the crucial C-C bond between the pyridine and phenyl rings with high selectivity
and functional group tolerance. The primary pathway involves the coupling of a chloropyridine
derivative with phenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: The Strategic Value of the Phenylpyridine
Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1350379#5-chloro-2-phenylpyridine-cas-number-
58254-76-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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